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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl bromide

Cat. No.: B091718

Essential Safety and Handling Guide for 3,4-
Dichlorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,4-Dichlorobenzyl bromide. Adherence to these guidelines is
critical to ensure personal safety and minimize environmental impact.

Chemical Identification and Properties

A summary of the key physical and chemical properties of 3,4-Dichlorobenzyl bromide is
provided below.
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Property Value

a-Bromo-3,4-dichlorotoluene, 1-Bromomethyl-
Synonyms .

3,4-dichlorobenzene
CAS Number 18880-04-1

Molecular Formula

C7HsBrCI2[1][2]

Molecular Weight 239.92 g/mol [1][2]
Appearance Solid
Density 1.650 g/mL at 25 °C[1]

Refractive Index

n20/D 1.607[1]

Flash Point

> 110 °C (> 230 °F)[]

Hazard Identification and Classification

3,4-Dichlorobenzyl bromide is classified as a hazardous substance. The GHS classification

and corresponding hazard statements are summarized below.[3]

GHS Classification

Hazard Statement

Pictogram Signal Word

Acute Toxicity, Oral H301: Toxic if

Skull and Crossbones  Danger[1][3]
(Category 3)[3] swallowed[3]
Skin H314: Causes severe

Corrosion/Irritation
(Sub-category 1B)[3]

skin burns and eye

damage[3]

Corrosion

Hazardous to the
Aquatic Environment,

Long-term (Chronic 4)

H413: May cause long
lasting harmful effects

to aquatic life[3]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3,4-Dichlorobenzyl bromide to prevent

exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards and a
full-face shield.[3][4]

Protects against splashes and
airborne particles that can

cause severe eye damage.[5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected
before use and disposed of

properly after handling.[4]

Prevents skin contact, which

can lead to severe burns.[5]

Body Protection

A standard lab coat is required.
For larger quantities or when
there is a significant risk of
splashing, a chemical-resistant

apron should be worn.[4]

Protects skin and personal

clothing from contamination.[4]

Respiratory Protection

A NIOSH-approved respirator
with a type ABEK (EN14387)
filter for organic vapors should
be used, especially when
handling the solid outside of a
fume hood or if dust is
generated.[1][4][6]

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[4]

Handling and Storage Workflow

All handling of 3,4-Dichlorobenzyl bromide should be performed within a certified chemical

fume hood.
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Caption: Workflow for handling 3,4-Dichlorobenzyl bromide.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from incompatible materials and foodstuff containers.[3] The storage area should be
designated for corrosive materials.[5] Store locked up.[3][5]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

Exposure Response Plan

Exposure Event
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Caption: Emergency response for exposure incidents.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5][7]
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» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
thoroughly with soap and water.[5][7] Seek immediate medical attention if irritation persists.

[5]

 Inhalation: Move the affected person to fresh air.[3][5] If breathing is difficult, provide oxygen.
[5] Seek immediate medical attention.[3][5]

e Ingestion: Do NOT induce vomiting.[3][5] Rinse mouth with water.[3] Seek immediate
medical attention.[3][5]

Spill and Leak Containment

o Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent.

o Large Spills: For larger spills, evacuate the area and contact the institution's environmental
health and safety department.[4]

o General Procedure: Avoid dust formation.[3] Ensure adequate ventilation.[3] Remove all
sources of ignition.[3] Use non-sparking tools.[3]

Disposal Plan

Waste from 3,4-Dichlorobenzyl bromide is classified as hazardous.

Waste Type Disposal Procedure

Dispose of contents/container to an approved
Unused Product waste disposal plant in accordance with local
regulations.[3][5][7]

) Dispose of as hazardous waste in a designated,
Contaminated PPE _
labeled container.

) ] Collect in a suitable, labeled container for
Spill Cleanup Debris ]
disposal as hazardous waste.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[3] Discharge into the environment must be avoided.[3]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dimethoxybenzyl_chloride.pdf
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.benchchem.com/product/b091718?utm_src=pdf-body
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.fishersci.com/store/msds?partNumber=AAL05254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR21212_msds.pdf
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.echemi.com/sds/3-4-dichlorobenzyl-bromide-pd180521116725.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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